Ethyl 4-(2-((6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H21N7O3S/c1-2-29-19(28)25-11-9-24(10-12-25)17(27)13-30-18-22-21-16-7-6-15(23-26(16)18)14-5-3-4-8-20-14/h3-8H,2,9-13H2,1H3
• InChI Key: HHUJAWDNWLRWPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=CC=N4
• Molecular Formula: C19H21N7O3S
• Molecular Weight: 427.5 g/mol

Description

“Ethyl 4-(2-((6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of similar compounds, such as 1,2,4-triazolo[1,5-a]pyrimidines, has been studied. These compounds are examples of aza-indolizines that have been described as aza-analogs of a delocalized 10-π electron system consisting of an electron-rich five-membered ring (6 π electrons) fused to an electron deficient six-membered ring (4 π electrons).

Scientific Research Applications

Antihypertensive Potential

Research into 1,2,4-triazolol[1,5-alpha]pyrimidines, which bear structural similarities to the compound , has shown promising antihypertensive activity. Notably, derivatives incorporating morpholine, piperidine, or piperazine moieties, akin to the core structure of the specified compound, were synthesized and evaluated. Certain compounds within this series demonstrated significant in vitro and in vivo antihypertensive effects, highlighting the therapeutic potential of related structures in cardiovascular medicine (Bayomi et al., 1999).

Antioxidant Activity

In another study, derivatives of Ethyl 4,6-dimethyl-3-(pyrrol-1-yl) selenolo[2,3-b]pyridine-2-carboxylate, which share a complex heterocyclic framework with the target compound, exhibited remarkable antioxidant properties. This research underscores the potential of such molecules in combating oxidative stress, a key factor in numerous chronic diseases (Zaki et al., 2017).

Antimicrobial and Biological Activities

A diverse array of synthesized compounds related to Ethyl 4-(2-((6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate has shown significant antimicrobial and biological activities. These activities were demonstrated across various synthesized heterocyclic compounds, including those with thiadiazole moieties and others incorporating triazolo and pyridazin frameworks. Such findings indicate the broad spectrum of potential applications of these compounds in developing new antimicrobial agents (Basoğlu et al., 2013), (Fadda et al., 2017).

Insecticidal Properties

Investigations into novel heterocyclic compounds, including those related to the specified compound, have revealed their potential as insecticidal agents. This research highlights the versatility of such molecules in agricultural applications, providing a foundation for developing new pest control strategies (Fadda et al., 2017).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

The presence of the triazole and thiadiazine moieties in similar compounds has been associated with the ability to form specific interactions with different target receptors . This suggests that the compound may interact with its targets through hydrogen bond accepting and donating characteristics .

Biochemical Pathways

Similar compounds have been reported to exhibit diverse pharmacological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds , suggesting that these methods could be used to predict the ADME properties of this compound.

Result of Action

Similar compounds have been reported to exhibit diverse pharmacological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Action Environment

The stability and efficacy of similar compounds may be influenced by factors such as temperature, ph, and the presence of other substances .